Cas no 114748-70-8 (7-Iodo-2',3'-dideoxy-7-deazaadenosine)

• Product Name: 7-Iodo-2',3'-dideoxy-7-deazaadenosine
• CAS No: 114748-70-8
• MF: C₁₁H₁₃IN₄O₂
• MW: 360.150994062424
• CID: 2950189
• PubChem ID: 14159244
• Update Time: 2025-09-22

7-Iodo-2',3'-dideoxy-7-deazaadenosine Chemical and Physical Properties

Names and Identifiers

• 7-I-7-Deaza-ddA
• 7-Iodo-2',3'-dideoxy-7-deazaadenosine
• 7-Deaza-2',3'-Dideoxy-7-Iodo-Adenosine
• 7-Deaza-2',3'-Dideoxy-7-Iodo-D-Adenosine
• (2S,5R)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-2-furanmethanol
• 2-Furanmethanol, 5-(4-amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-, (2S,5R)-7-Deaza-2', 3'-dideoxy-7-iodoadenosine
• ((2S,5R)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydrofuran-2-yl)methanol
• 7-Deaza-7-Iodo-2',3'-dideoxyadenosine
• MS-25681
• AKOS030627027
• AC-32274
• F82440
• [(2S,5R)-5-{4-AMINO-5-IODOPYRROLO[2,3-D]PYRIMIDIN-7-YL}OXOLAN-2-YL]METHANOL
• [(2S,5R)-5-(4-amino-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)oxolan-2-yl]methanol
• 2-Furanmethanol, 5-(4-amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-, (2S,5R)-
• SCHEMBL13349028
• 114748-70-8
• HY-W048480
• DA-60575
• PD158388
• CS-0100724
• J-700296

• Inchi： 1S/C11H13IN4O2/c12-7-3-16(8-2-1-6(4-17)18-8)11-9(7)10(13)14-5-15-11/h3,5-6,8,17H,1-2,4H2,(H2,13,14,15)/t6-,8+/m0/s1
• InChI Key： OEZWDZXBBPSXGY-POYBYMJQSA-N
• SMILES： IC1C2=C(N)N=CN=C2N(C=1)[C@H]1CC[C@@H](CO)O1

Computed Properties

• Exact Mass: 360.00832g/mol
• Monoisotopic Mass: 360.00832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2
• XLogP3: 0.7

Experimental Properties

• Density: 2.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),